Cas no 1256821-60-9 (4-Chloro-6-(difluoromethyl)nicotinic acid)

• Product Name: 4-Chloro-6-(difluoromethyl)nicotinic acid
• CAS No: 1256821-60-9
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• MDL: MFCD18257264
• CID: 4784412
• PubChem ID: 118822235
• Update Time: 2024-11-07

4-Chloro-6-(difluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)nicotinic acid
• 4-Chloro-2-(difluoromethyl)pyridine-5-carboxylic acid
• 1256821-60-9
• 4-Chloro-6-(difluoromethyl)-3-pyridinecarboxylic acid
• 4-chloro-6-(difluoromethyl)pyridine-3-carboxylic acid
• DB-412576
• D80137
• EN300-6509794

• MDL： MFCD18257264
• Inchi： 1S/C7H4ClF2NO2/c8-4-1-5(6(9)10)11-2-3(4)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： YWANRCGLEAJCAM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC=C1C(=O)O

Computed Properties

• Exact Mass: 206.9898624g/mol
• Monoisotopic Mass: 206.9898624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2